Cas no 2227854-39-7 (2-ethoxy-6-(2R)-2-hydroxypropylphenol)

• Product Name: 2-ethoxy-6-(2R)-2-hydroxypropylphenol
• CAS No: 2227854-39-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5753268
• PubChem ID: 165736712
• Update Time: 2025-06-07

2-ethoxy-6-(2R)-2-hydroxypropylphenol Chemical and Physical Properties

Names and Identifiers

• 2227854-39-7
• EN300-1822702
• 2-ethoxy-6-[(2R)-2-hydroxypropyl]phenol
• 2-ethoxy-6-(2R)-2-hydroxypropylphenol

• Inchi： 1S/C11H16O3/c1-3-14-10-6-4-5-9(11(10)13)7-8(2)12/h4-6,8,12-13H,3,7H2,1-2H3/t8-/m1/s1
• InChI Key： RAUNXCJSLKNTCE-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C=1O)OCC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-6-(2R)-2-hydroxypropylphenol

Professional Introduction to Compound with CAS No. 2227854-39-7 and Product Name: 2-ethoxy-6-(2R)-2-hydroxypropylphenol

The compound with the CAS number 2227854-39-7 and the product name 2-ethoxy-6-(2R)-2-hydroxypropylphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and industrial contexts. The molecular structure of 2-ethoxy-6-(2R)-2-hydroxypropylphenol incorporates a phenolic moiety, which is well-documented for its antioxidant and anti-inflammatory properties. This feature makes it a promising candidate for further exploration in drug development, particularly in the treatment of oxidative stress-related diseases.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry, emphasizing their role in modulating biological pathways. The presence of both ethoxy and hydroxypropyl groups in 2-ethoxy-6-(2R)-2-hydroxypropylphenol contributes to its enhanced solubility and bioavailability, which are critical factors in pharmaceutical formulations. These structural attributes not only improve the compound's pharmacokinetic profile but also expand its therapeutic potential. Research has indicated that such modifications can lead to improved interactions with biological targets, thereby increasing efficacy.

In the realm of biomedical applications, 2-ethoxy-6-(2R)-2-hydroxypropylphenol has been investigated for its potential role in combating neurodegenerative diseases. The phenolic group is known to scavenge free radicals, which are implicated in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Preliminary experimental data suggests that this compound may inhibit the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease, thereby offering a novel therapeutic strategy. Furthermore, its ability to cross the blood-brain barrier enhances its appeal as a potential treatment for central nervous system disorders.

The synthesis and characterization of 2-ethoxy-6-(2R)-2-hydroxypropylphenol have been refined through advanced chemical methodologies. Techniques such as stereoselective synthesis have been employed to ensure the correct configuration of the (2R) isomer, which is crucial for its biological activity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the purity and structural integrity of the compound. These analytical methods are essential for ensuring that the compound meets pharmaceutical standards before it can be advanced to clinical trials.

Industrial applications of 2-ethoxy-6-(2R)-2-hydroxypropylphenol are also being explored. Its antioxidant properties make it a valuable component in cosmetic formulations, where it can help protect skin cells from oxidative damage caused by environmental stressors such as UV radiation and pollution. Additionally, its potential use as an additive in food preservation has been considered due to its ability to inhibit lipid peroxidation. This dual functionality positions it as a versatile compound with broad applicability across multiple industries.

The future direction of research on 2-ethoxy-6-(2R)-2-hydroxypropylphenol involves further clinical investigation to validate its therapeutic efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. Long-term studies will focus on understanding the compound's mechanism of action at a molecular level, which could lead to the development of more targeted therapies. Moreover, computational modeling techniques will be employed to predict how modifications to its structure might enhance its biological activity.

As our understanding of molecular interactions continues to evolve, compounds like 2-ethoxy-6-(2R)-2-hydroxypropylphenol are poised to play a pivotal role in next-generation drug discovery. Their unique combination of structural features and functional properties makes them attractive candidates for addressing complex diseases that remain challenging to treat with current medications. The ongoing research into this compound underscores the dynamic nature of chemical biology and highlights the importance of interdisciplinary approaches in advancing medical science.